1-tert-Butyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one

• IUPAC Name: 1-tert-butylpyrido[2,3-b][1,4]oxazin-2-one
• InChI: InChI=1S/C11H14N2O2/c1-11(2,3)13-8-5-4-6-12-10(8)15-7-9(13)14/h4-6H,7H2,1-3H3
• InChI Key: NXHJESYEVATZBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=O)COC2=C1C=CC=N2
• Molecular Formula: C11H14N2O2
• DSSTOX Substance ID: DTXSID20673654
• Molecular Weight: 206.24 g/mol
• CAS RN: 1203499-66-4

Description

1-tert-Butyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one, also known as TBPO, is an organic compound belonging to the class of pyridinium oxazinones. TBPO has been studied extensively due to its diverse range of applications in scientific research and laboratory experiments. This compound is highly reactive, which makes it an attractive choice for a wide range of experiments.

Scientific Research Applications

Synthesis and Structural Analysis

• One-Pot Synthesis : A one-pot synthesis method for pyrido[2,3-b][1,4]oxazin-2-ones, including compounds related to "1-tert-Butyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one," showcases the efficient annulation of N-substituted-2-chloroacetamides with 2-halo-3-hydroxypyridines. This process involves a Smiles rearrangement and subsequent cyclization, highlighting a streamlined approach to these heterocyclic structures (Cho et al., 2003).

• Crystal Structures and Hydrogen Bonding : Research on related structures, such as 7-benzyl-3-tert-butyl-1-phenylpyrazolo[3,4-d]oxazines, demonstrates diverse hydrogen bonding patterns and molecular frameworks. These findings elucidate the conformational preferences and intermolecular interactions that could influence the properties of "1-tert-Butyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one" and its derivatives (Castillo et al., 2009).

Potential Applications

• Heterocyclic Chemistry : The compound's core structure is integral to synthesizing novel heterocyclic systems, which are crucial in developing materials with unique optical, electronic, and chemical properties. For instance, the synthesis of fused 1,2,4-triazine derivatives shows promise in creating red fluorescent organic compounds, indicating potential applications in materials science and sensor technology (Darehkordi et al., 2018).

• Organic Electronics and Photocatalysis : The versatility of "1-tert-Butyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one" derivatives in engaging in various chemical reactions, including photochemical transformations and synthesis of complex heterocycles, suggests potential applications in developing organic electronic devices and photocatalytic systems. Such applications could leverage the unique electronic properties of these compounds for innovative technological solutions.